Cas no 101485-50-1 (desvancosaminyl vancomycin)

desvancosaminyl vancomycin structure
Product Name:desvancosaminyl vancomycin
CAS No:101485-50-1
Molecular Formula:C59H62N8O22Cl2
Molecular Weight:1306.07
CID:3162334
PubChem ID:447876
desvancosaminyl vancomycin Properties
Names and Identifiers
-
- desvancosaminyl vancomycin
- desvancosamine vancomycin
- pseudovancomycin
- vancomycin pseudoaglycon
- Devancosaminyl-vancomycin
- CHEBI:47395
- vancomycin pseudoaglycone
- Desvancosaminyl-vancomycin
- devancoaminyl vancomycin
- C20720
- 101485-50-1
- DB04529
- G91014
- Q27120775
-
- InChIKey: QCHYVJAUGVHJHX-PZIRYZLHSA-N
- Inchi: InChI=1S/C59H62Cl2N8O22/c1-20(2)10-30(63-3)52(80)68-44-46(75)22-5-8-34(28(60)12-22)88-36-14-24-15-37(51(36)91-59-50(79)49(78)48(77)38(19-70)90-59)89-35-9-6-23(13-29(35)61)47(76)45-57(85)67-43(58(86)87)27-16-25(71)17-33(73)40(27)26-11-21(4-7-32(26)72)41(54(82)69-45)66-55(83)42(24)65-53(81)31(18-39(62)74)64-56(44)84/h4-9,11-17,20,30-31,38,41-50,59,63,70-73,75-79H,10,18-19H2,1-3H3,(H2,62,74)(H,64,84)(H,65,81)(H,66,83)(H,67,85)(H,68,80)(H,69,82)(H,86,87)/t30-,31+,38-,41-,42-,43+,44-,45+,46-,47-,48-,49+,50-,59+/m1/s1
- SMILES: CC(C)CC(C(=O)NC1C(C2=CC(=C(C=C2)OC3=CC4=CC(=C3OC5C(C(C(C(O5)CO)O)O)O)OC6=C(C=C(C=C6)C(C7C(=O)NC(C8=C(C(=CC(=C8)O)O)C9=C(C=CC(=C9)C(C(=O)N7)NC(=O)C4NC(=O)C(NC1=O)CC(=O)N)O)C(=O)O)O)Cl)Cl)O)NC
Computed Properties
- Exact Mass: 1304.34000
- Hydrogen Bond Donor Count: 18
- Hydrogen Bond Acceptor Count: 23
- Rotatable Bond Count: 11
- Monoisotopic Mass: 1304.3355710g/mol
- Heavy Atom Count: 91
- Complexity: 2620
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 14
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: -2.4
- Topological Polar Surface Area: 486Ų
Experimental Properties
- LogP: 2.99480
- PSA: 486.01000
desvancosaminyl vancomycin Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
SHENG KE LU SI SHENG WU JI SHU | sc-391554-1 mg |
Desvancosaminyl Vancomycin, |
101485-50-1 | 1mg |
¥2,708.00 | 2023-07-10 |
desvancosaminyl vancomycin Suppliers
Hubei Rhino Pharmaceutical Tech.co.,Ltd.
(CAS:101485-50-1)
MR./MRS.:WANG JING LI
Phone:13165688766
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Hubei Yangxin Pharmaceutical Technology Co., Ltd
(CAS:101485-50-1)
MR./MRS.:YANG YI PENG
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Shanghai Aladdin Biochemical Technology Co., Ltd
(CAS:101485-50-1)
MR./MRS.:A LA DING
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Email:anhua.mao@aladdin-e.com
SHANG HAI YUAN YE Biotechnology Co., Ltd.
(CAS:101485-50-1)
MR./MRS.:TANG SI LEI
Phone:15026964105
Email:2881489226@qq.com
desvancosaminyl vancomycin Related Literature
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Yu-Jun Zhao,Teck-Peng Loh Chem. Commun., 2008, 1434-1436
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Faisal Kholiya,Subarna Maiti,Sanna Kotrappanavar Nataraj RSC Adv., 2016,6, 61716-61724
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Xue-Hui Ge,Jin-Pei Huang,Jian-Hong Xu,Jian Chen,Guang-Sheng Luo Soft Matter, 2016,12, 3425-3430
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Hai Zhu,Gan Li,Xiaocui Lv,Yanxi Zhao,Tao Huang,Jinlin Li RSC Adv., 2014,4, 6535-6539
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Galo J. de A. A. Soler–Illia,Clément Sanchez New J. Chem., 2000,24, 493-499
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Jian Chen,Liyuan Zhang,Jian-Hong Xu Lab Chip, 2017,17, 4220-4224
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Jing-Feng Gao,Xiao-Yan Fan,Xin Luo,Kai-Ling Pan RSC Adv., 2016,6, 73421-73431
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Shenglan Hao,Minghai Yao,Gaëlle Vitali-Derrien,Pascale Gemeiner,Mojca Otoničar,Pascal Ruello,Housnny Bouyanfif,Pierre-Eymeric Janolin,Brahim Dkhil,Charles Paillard J. Mater. Chem. C, 2022,10, 227-234
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Hui Li,Zhong Lu,Gang Cheng,Kaifeng Rong,Fengxi Chen,Rong Chen RSC Adv., 2015,5, 5059-5067
Recommended suppliers
Amadis Chemical Company Limited
(CAS:101485-50-1)Vancomycin EP Impurity D

Purity:99%
Quantity:10mg
Price($):251.0